6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H11F3N6S
• Molecular Weight: 412.4 g/mol
• IUPAC Name: 6-(1,5-diphenylpyrazol-4-yl)-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H11F3N6S/c20-19(21,22)17-24-25-18-28(17)26-16(29-18)14-11-23-27(13-9-5-2-6-10-13)15(14)12-7-3-1-4-8-12/h1-11H
• InChI Key: JEJUOYUMNDIYEQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(C=NN2C3=CC=CC=C3)C4=NN5C(=NN=C5S4)C(F)(F)F

Description

6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as DT-010, is a novel compound that has been synthesized and studied for its potential pharmacological applications. This compound has been shown to have promising properties in various scientific research applications, including as an anticancer agent, anti-inflammatory agent, and antimicrobial agent.

Mechanism of Action

The mechanism of action of 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of various cellular pathways that are involved in cancer cell growth and inflammation. 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell proliferation and survival. In addition, 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have a number of biochemical and physiological effects. In cancer cells, 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole induces cell cycle arrest and apoptosis, leading to the inhibition of cancer cell growth. In addition, 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed to supply nutrients to cancer cells. 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole also has anti-inflammatory and antimicrobial properties, which may be beneficial in the treatment of inflammatory diseases and infectious diseases.

Advantages and Limitations for Lab Experiments

6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has a number of advantages for lab experiments. It is a novel compound that has been synthesized in high yields with high purity. 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have potent pharmacological activity in various scientific research areas, making it a promising candidate for further studies. However, there are also limitations to using 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments. The mechanism of action of 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, and more research is needed to elucidate its pharmacological properties. In addition, the toxicity and pharmacokinetics of 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole need to be further studied to determine its safety and efficacy in vivo.

Future Directions

There are a number of future directions for the study of 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research is to further elucidate the mechanism of action of 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its pharmacological properties. This will help to better understand the potential applications of 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in various scientific research areas. Another area of research is to study the toxicity and pharmacokinetics of 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in vivo, which will help to determine its safety and efficacy as a potential drug candidate. In addition, the development of 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives may lead to the discovery of more potent and selective compounds for specific pharmacological applications.

Synthesis Methods

The synthesis of 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-hydrazino[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole with trifluoroacetic acid in the presence of triethylamine. The resulting product is then purified through column chromatography to obtain pure 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. The synthesis method has been optimized to produce high yields of 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole with high purity.

Scientific Research Applications

6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential pharmacological applications in various scientific research areas. In cancer research, 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and liver cancer. 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole inhibits cancer cell growth by inducing cell cycle arrest and apoptosis. In addition, 6-(1,5-diphenyl-1H-pyrazol-4-yl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have anti-inflammatory and antimicrobial properties, making it a potential candidate for the treatment of inflammatory diseases and infectious diseases.